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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroajugapitin, a neo-clerodane diterpenoid, is a natural product isolated from plants of
the Ajuga genus, notably Ajuga bracteosa. This technical guide provides a comprehensive
overview of the known physical and chemical properties of Dihydroajugapitin, drawing from
available scientific literature. The information is presented to support research, drug discovery,
and development activities involving this compound.

Chemical and Physical Properties

Dihydroajugapitin, also referred to as 14,15-Dihydroajugapitin, possesses the molecular
formula C29H44010.[1] Its structural complexity, characteristic of the neo-clerodane class of
diterpenes, gives rise to its specific physicochemical properties. While comprehensive
experimental data is limited in publicly accessible literature, the following table summarizes the
available information.
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Property Value Source
Molecular Formula C29H44010 PubChem
Molecular Weight 552.65 g/mol ChemicalBook
CAS Number 87480-84-0 ChemicalBook
Boiling Point (Predicted) 611.7 £ 55.0 °C ChemicalBook
Density (Predicted) 1.25+ 0.1 g/cm3 ChemicalBook
pKa (Predicted) 13.67 £ 0.70 ChemicalBook

Note: The boiling point, density, and pKa values are predicted based on computational models
and have not been experimentally verified in the cited literature.

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
Dihydroajugapitin are not extensively reported. However, the isolation and structural
elucidation of this compound have been described in studies on the chemical constituents of
Ajuga bracteosa.

Isolation of Dihydroajugapitin

A study by Verma et al. (2002) reported the isolation of 14,15-dihydroajugapitin from the
whole plant of Ajuga bracteosa. The general procedure for isolating natural products from plant
material, as suggested by this and similar studies, involves the following workflow:

Dried Plant Material Solvent Extraction > ( Chromatographic Separation
(Ajuga bracteosa) (e.g., Dichloromethane) Crude Extract (e.g., Silica Gel, HPLC) PR DI eV
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Caption: General workflow for the isolation of Dihydroajugapitin.

The structural elucidation of Dihydroajugapitin was accomplished using a combination of
spectroscopic techniques.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1151044?utm_src=pdf-body
https://www.benchchem.com/product/b1151044?utm_src=pdf-body
https://www.benchchem.com/product/b1151044?utm_src=pdf-body
https://www.benchchem.com/product/b1151044?utm_src=pdf-body-img
https://www.benchchem.com/product/b1151044?utm_src=pdf-body
https://www.benchchem.com/product/b1151044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Structural Elucidation Methodology

The primary methods for determining the structure of complex natural products like
Dihydroajugapitin involve a suite of spectroscopic analyses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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